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Compound of Interest

Compound Name: IT-143A

Cat. No.: B1243627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of IT-143A, a piericidin-group antibiotic. The information is intended for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Properties

IT-143A is a bacterial metabolite originally isolated from Streptomyces sp.[1] It belongs to the
piericidin family of antibiotics, which are known for their structural similarity to coenzyme Q.[2]

Chemical Name: 2-(10-hydroxy-3,5,7,9,11,13-hexamethyl-2,5,7,11,13-
pentadecapentaenyl)-5,6-dimethoxy-3-methyl-4-pyridinol[1]

Table 1: Physicochemical Properties of IT-143A
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Property Value Reference
CAS Number 183485-32-7 [1]
Molecular Formula C29H43N0O4 [1]
Molecular Weight 469.7 g/mol [1]
Appearance 0]] [3]
Purity >95% [1]

Soluble in ethanol, methanol,

Solubility DMSO, and dimethyl [3]
formamide.
Storage Store at -20°C [3]

Biological Activity and Mechanism of Action

IT-143A exhibits antimicrobial activity against a range of bacteria and fungi. Its primary
mechanism of action, characteristic of the piericidin family, is the inhibition of the mitochondrial
electron transport chain at Complex | (NADH:ubiquinone oxidoreductase).[4][5][6] This
inhibition disrupts cellular respiration and leads to a cascade of downstream effects.

Table 2: Antimicrobial Activity of IT-143A

. Minimum Inhibitory
Organism . Reference
Concentration (MIC)

Micrococcus luteus 6.25 pg/mL [11[3]
Aspergillus fumigatus 12.5 - 25 pg/mL [1][3]
Trichophyton rubrum 12.5 - 25 pg/mL [11[3]

Signaling Pathway of Mitochondrial Complex | Inhibition
by IT-143A

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/30044/it-143a
https://www.caymanchem.com/product/30044/it-143a
https://www.caymanchem.com/product/30044/it-143a
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.caymanchem.com/product/30044/it-143a
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.medchemexpress.com/piericidin-a.html
https://www.bioaustralis.com/product_pdfs/override/BIA-P1069_product_sheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piericidin-A
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.caymanchem.com/product/30044/it-143a
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.caymanchem.com/product/30044/it-143a
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.caymanchem.com/product/30044/it-143a
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The inhibition of mitochondrial complex | by IT-143A initiates a signaling cascade that can lead
to apoptosis. The key events in this pathway include the disruption of the electron transport
chain, increased production of reactive oxygen species (ROS), and the release of pro-apoptotic
factors from the mitochondria.
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Prepare serial dilutions of IT-143A

S Prepare standardized microbial inoculum
in microtiter plate

L

Inoculate microtiter plate wells
with microbial suspension

!

Incubate at appropriate temperature and duration

!

Visually inspect for microbial growth (turbidity)

!

Determine MIC as the lowest concentration
with no visible growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to IT-143A: A Piericidin-
Group Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243627#it-143a-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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